Cas no 361469-67-2 (2H-Pyran-2,4(3H)-dione, dihydro-3,3,5,5-tetramethyl-6-(4-nitrophenyl)-)

• Product name: 2H-Pyran-2,4(3H)-dione, dihydro-3,3,5,5-tetramethyl-6-(4-nitrophenyl)-
• CAS No: 361469-67-2
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 1473188
• PubChem ID: 550685

2H-Pyran-2,4(3H)-dione, dihydro-3,3,5,5-tetramethyl-6-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4(3H)-dione, dihydro-3,3,5,5-tetramethyl-6-(4-nitrophenyl)-
• 3,3,5,5-tetramethyl-6-(4-nitrophenyl)oxane-2,4-dione
• WAY-238601
• Oprea1_420863
• 3,3,5,5-Tetramethyl-6-(4-nitrophenyl)dihydro-2H-pyran-2,4(3H)-dione
• DTXSID10338689
• AKOS001643432
• CHEMBL1346264
• HMS2867K14
• Oprea1_604701
• AKOS021994823
• 3,3,5,5-Tetramethyl-6-(4-nitrophenyl)dihydro-2H-pyran-2,4(3H)-dione #
• SR-01000459291
• STK764002
• ZRDYCSSILVXCHI-UHFFFAOYSA-N
• 361469-67-2
• SR-01000459291-1
• MLS001197170
• EU-0041169
• SMR000555556

• Inchi： InChI=1S/C15H17NO5/c1-14(2)11(21-13(18)15(3,4)12(14)17)9-5-7-10(8-6-9)16(19)20/h5-8,11H,1-4H3
• InChI Key： ZRDYCSSILVXCHI-UHFFFAOYSA-N
• SMILES： CC1(C(OC(=O)C(C1=O)(C)C)C2=CC=C(C=C2)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 291.11071
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2Ų
• XLogP3: 3

Experimental Properties

• PSA: 86.51